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A new non-opioid analgesic, Suzetrigine (formerly VX-548), demonstrates significant potential
in the management of moderate-to-severe acute pain. This guide provides a comprehensive
comparison of Suzetrigine with established analgesic alternatives, supported by available
experimental data, for researchers, scientists, and drug development professionals.

Suzetrigine, a first-in-class, selective inhibitor of the voltage-gated sodium channel NaV1.8, has
recently gained regulatory approval for the treatment of moderate-to-severe acute pain in
adults[1][2]. Its novel mechanism of action, which targets peripheral pain-sensing neurons,
offers a promising alternative to traditional analgesics, particularly in the context of the ongoing
opioid crisis[1][2]. This document outlines the efficacy of Suzetrigine within multimodal
analgesia regimens, comparing its performance with standard-of-care treatments.

Mechanism of Action

Suzetrigine selectively blocks the NaV1.8 sodium channel, which is predominantly expressed in
peripheral nociceptive neurons of the dorsal root ganglia[3][4]. By inhibiting these channels,
Suzetrigine prevents the transmission of pain signals to the central nervous system, thereby
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reducing the sensation of pain without the central nervous system side effects associated with

opioids, such as addiction and respiratory depression[1][4].
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Figure 1: Mechanism of Action of Suzetrigine.

Efficacy in Acute Pain: Clinical Trial Data

The efficacy and safety of Suzetrigine have been evaluated in several Phase 3 clinical trials,
primarily in the context of postoperative pain following abdominoplasty and bunionectomy[1][5].
These studies provide a robust dataset for comparison with other analgesics.

Data Presentation

The following tables summarize the key efficacy and safety data for Suzetrigine compared to
placebo and a common opioid combination, hydrocodone/acetaminophen (HB/APAP).

Table 1: Efficacy of Suzetrigine in Acute Postoperative Pain (Phase 3 Trials)

© 2026 BenchChem. All rights reserved.

2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12061372/
https://www.cochrane.org/evidence/CD007076_pregabalin-chronic-neuropathic-pain-adults
https://www.benchchem.com/product/b15589930/docs?utm_src=pdf-body-img#suzetrigine-in-multimodal-analgesia-a-comparative-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC12061372/
https://www.drugtopics.com/view/nonopioid-suzetrigine-demonstrates-positive-phase-3-results-for-acute-pain
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Outcome Measure

Suzetrigine

Placebo

Hydrocodone/Acet
aminophen
(HBIAPAP)

SPID48 (Sum of Pain
Intensity Difference

over 48 hours)

Abdominoplasty Trial

Statistically significant
improvement vs.
placebo[1][5]

Not superior to
HB/APAP[5]

Bunionectomy Trial

Statistically significant
improvement vs.
placebo[1][5]

Not superior to
HB/APAP[5]

Time to Meaningful
Pain Relief (=2-point
reduction on NPRS)

Abdominoplasty Trial

Median: 2 hours[5]

Median: 8 hours[5]

Not reported

Bunionectomy Trial

Median: 4 hours[5]

Median: 8 hours[5]

Not reported

Patient Global
Assessment (% rating

"good," "very good,"

or "excellent")

83.29%[6]

Not reported

Not reported

NPRS: Numeric Pain Rating Scale

Table 2: Safety and Tolerability of Suzetrigine (Phase 3 Trials)
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Hydrocodone/Acet
Adverse Event o .
. Suzetrigine Placebo aminophen
Profile
(HB/APAP)
Incidence of any )
Higher than
Adverse Events Lower than placebol[5] o Not reported
. Suzetrigine[5]
(Abdominoplasty)
Incidence of any ]
Higher than
Adverse Events Lower than placebo[5] o Not reported
) Suzetrigine[5]
(Bunionectomy)
Nausea, constipation,
headache, dizziness Higher incidence of Higher incidence of
Common Adverse
Event (less frequent than common AEs than common AEs than
vents
placebo and Suzetrigine Suzetrigine
HB/APAP)
) No serious adverse
Serious Adverse
events related to the Not reported Not reported
Events

study drug reported[5]

Comparison with Other Analgesics in Multimodal
Regimens

Multimodal analgesia, the use of multiple analgesic agents with different mechanisms of action,
Is the standard of care for postoperative pain management[2]. Suzetrigine's unique peripheral
mechanism makes it an attractive component for such regimens.

» Nonsteroidal Anti-inflammatory Drugs (NSAIDs): NSAIDs are effective for mild to moderate
postoperative pain and work by reducing inflammation[7]. In clinical trials of Suzetrigine,
patients were permitted to use ibuprofen as rescue medication[8]. While formal studies on
the synergistic effects are pending, the trial design acknowledges the real-world practice of
combining different non-opioid analgesics. An independent review by the Institute for Clinical
and Economic Review (ICER) noted a lack of direct comparator trials between Suzetrigine
and NSAIDs[9].
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e Opioids (Hydrocodone/Acetaminophen): The Phase 3 trials for Suzetrigine included an active
comparator arm with hydrocodone/acetaminophen[8]. While Suzetrigine was not found to be
superior in terms of the primary endpoint of SPID48, it demonstrated a favorable safety
profile with a lower incidence of adverse events[5]. The non-addictive nature of Suzetrigine
presents a significant advantage over opioids[1].

o Gabapentinoids (Pregabalin): While Suzetrigine is primarily studied for acute pain, its
mechanism targeting neuronal excitability suggests potential for neuropathic pain.
Pregabalin is a standard treatment for neuropathic pain[4][10][11][12]. Future studies directly
comparing Suzetrigine to gabapentinoids in neuropathic pain models will be crucial to
determine its relative efficacy in this setting.

Experimental Protocols

The pivotal Phase 3 trials of Suzetrigine for acute pain followed a standardized methodology
for analgesic clinical trials.
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Figure 2: Generalized Experimental Workflow for Suzetrigine Phase 3 Acute Pain Trials.

Key Methodological Points:

o Study Design: The studies were randomized, double-blind, and placebo-controlled, which is
the gold standard for clinical trials[13][14].

o Patient Population: The trials enrolled adults with moderate-to-severe acute pain following
either abdominoplasty or bunionectomy(8].

 Interventions: Patients were randomized to receive Suzetrigine, placebo, or an active
comparator (hydrocodone/acetaminophen)|[8].
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e Primary Endpoint: The primary measure of efficacy was the time-weighted sum of the pain
intensity difference over 48 hours (SPID48), a standard endpoint in acute pain trials[8].

e Pain Measurement: Pain intensity was assessed using the Numeric Pain Rating Scale
(NPRS) at various time points[8].

» Rescue Medication: The use of rescue medication (ibuprofen) was permitted and monitored,
reflecting the principles of multimodal analgesia|[83].

Conclusion and Future Directions

Suzetrigine represents a significant advancement in the field of pain management, offering an
effective non-opioid option for moderate-to-severe acute pain with a favorable safety profile
compared to opioids. Its peripheral mechanism of action makes it a prime candidate for
inclusion in multimodal analgesia regimens.

While the initial data is promising, further research is needed to fully elucidate the role of
Suzetrigine in combination with other analgesics. Head-to-head trials comparing Suzetrigine-
based multimodal regimens with standard-of-care multimodal approaches will be instrumental
in defining its place in clinical practice. Additionally, ongoing investigations into its efficacy for
chronic neuropathic pain will be of great interest to the scientific community. The development
of Suzetrigine marks a pivotal step towards safer and more effective pain management
strategies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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